Cas no 138878-44-1 ([butane-1,4-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine))

• Product Name: [butane-1,4-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine)
• CAS No: 138878-44-1
• MF: C₂₀H₃₂N₂O₂S₂
• MW: 396.610282897949
• CID: 1256531
• PubChem ID: 3071773
• Update Time: 2025-04-20

[butane-1,4-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine) Chemical and Physical Properties

Names and Identifiers

• [butane-1,4-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine)
• 1-[5-[4-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]butylsulfanylmethyl]furan-2-yl]-N,N-dimethylmethanamine
• 138878-44-1
• 2-Furanmethanamine, 5,5'-(1,4-butanediylbis(thiomethylene))bis(N,N-dimethyl-
• DTXSID50160825
• {5-[4-(5-Dimethylaminomethyl-furan-2-ylmethylsulfanyl)-butylsulfanylmethyl]-furan-2-ylmethyl}-dimethyl-amine
• BDBM50005497
• 5,5'-(1,4-Butanediylbis(thiomethylene))bis(N,N-dimethyl-2-furanmethanamine)
• BRN 5354948
• CHEMBL12937

• Inchi： 1S/C20H32N2O2S2/c1-21(2)13-17-7-9-19(23-17)15-25-11-5-6-12-26-16-20-10-8-18(24-20)14-22(3)4/h7-10H,5-6,11-16H2,1-4H3
• InChI Key： QLQLZILPUSPCNJ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CN(C)C)O1)CCCCSCC1=CC=C(CN(C)C)O1

Computed Properties

• Exact Mass: 396.19076
• Monoisotopic Mass: 396.19052061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 32.76